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Compound of Interest

Compound Name: GW791343 trihydrochloride

Cat. No.: B2473472 Get Quote

Technical Support Center: GW791343
Trihydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

GW791343 trihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is GW791343 trihydrochloride and what is its mechanism of action?

GW791343 trihydrochloride is a potent and selective allosteric modulator of the P2X7

receptor.[1][2] It exhibits species-specific activity, acting as a negative allosteric modulator of

the human P2X7 receptor (pIC50 = 6.9 - 7.2) and a positive allosteric modulator of the rat P2X7

receptor.[1][2] This means it does not directly compete with ATP for the binding site but rather

binds to a different site on the receptor to modulate its function. In humans, it inhibits the

receptor's response to ATP.[3]

Q2: What are the recommended storage conditions for GW791343 trihydrochloride?

It is recommended to store GW791343 trihydrochloride as a solid, desiccated at room

temperature.[1] For long-term storage, some suppliers recommend -20°C.[2][4][5] Once

dissolved in a solvent, it is advisable to prepare solutions fresh for each experiment. If short-
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term storage of a stock solution is necessary, it should be stored at -20°C or -80°C and used

within a month.[6] Always refer to the Certificate of Analysis provided by the supplier for specific

storage recommendations.

Q3: What is the purity of commercially available GW791343 trihydrochloride?

Commercial suppliers typically offer GW791343 trihydrochloride with a purity of ≥98% or

≥99% as determined by High-Performance Liquid Chromatography (HPLC).[1]

Q4: How do I dissolve GW791343 trihydrochloride?

GW791343 trihydrochloride is soluble in water (up to 100 mM) and DMSO.[7] Due to its

hydrochloride salt form, it should readily dissolve in aqueous solutions. However, if you

encounter solubility issues, please refer to the troubleshooting guide below. For in vivo studies,

specific formulations using solvents like DMSO, PEG300, Tween-80, and saline have been

reported.[2]

Quality Control and Purity Assessment
A comprehensive quality control process is essential to ensure the reliability and reproducibility

of your experimental results. This involves confirming the identity and assessing the purity of

your GW791343 trihydrochloride sample.

Data Presentation: Physicochemical Properties
Property Value Reference

Molecular Formula C₂₀H₂₇Cl₃F₂N₄O [8]

Molecular Weight 483.81 g/mol [8]

CAS Number 309712-55-8 [3][8]

Appearance White to off-white solid N/A

Purity (typical) ≥98% or ≥99% (by HPLC) [1]

Solubility Water (up to 100 mM), DMSO [7]
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A. Proton Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

Objective: To confirm the chemical structure of GW791343.

Methodology:

Dissolve 5-10 mg of GW791343 trihydrochloride in a suitable deuterated solvent (e.g.,

DMSO-d₆ or D₂O).

Acquire the ¹H-NMR spectrum using a 400 MHz or higher spectrometer.

Process the spectrum and compare the chemical shifts, splitting patterns, and integration

values with the expected structure of GW791343.

Expected Results: The spectrum should show characteristic peaks for the aromatic protons,

the piperazine ring protons, the methylene bridge protons, and the methyl group. The

integration of these peaks should correspond to the number of protons in each part of the

molecule. Online prediction tools can provide an estimated spectrum for comparison.[9][10]

[11][12][13]

B. Mass Spectrometry (MS)

Objective: To confirm the molecular weight of GW791343.

Methodology:

Prepare a dilute solution of GW791343 trihydrochloride in a suitable solvent (e.g.,

methanol or acetonitrile/water).

Infuse the solution into an electrospray ionization (ESI) mass spectrometer.

Acquire the mass spectrum in positive ion mode.

Expected Results: The spectrum should show a prominent peak corresponding to the

protonated molecule [M+H]⁺ at m/z ≈ 375.19 (for the free base). Fragmentation patterns may

show characteristic losses of the piperazine ring and other substructures.[1][14][15][16][17]
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Objective: To determine the purity of the GW791344 trihydrochloride sample.

Proposed Methodology:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with an ion-pairing agent like

trifluoroacetic acid (TFA) or formic acid. For example, a gradient of 10% to 90%

acetonitrile in water (both containing 0.1% TFA) over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength determined by the UV absorbance spectrum of

GW791343 (likely around 254 nm).

Sample Preparation: Dissolve a known concentration of the compound in the mobile

phase.

Data Analysis: The purity is calculated as the percentage of the area of the main peak

relative to the total area of all peaks in the chromatogram.
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Solubility and Solution Stability Issues

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2473472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Possible Cause Troubleshooting Steps

Compound does not dissolve

completely in aqueous buffer.

The pH of the buffer is too

high, causing the free base to

precipitate.

Lower the pH of the buffer

slightly. As a trihydrochloride

salt, GW791343 should be

more soluble in acidic to

neutral conditions.

The concentration is too high.
Try preparing a more dilute

solution.

The compound has

precipitated out of a stock

solution.

Gently warm the solution and

sonicate to redissolve. Always

inspect solutions for

precipitation before use.

Solution becomes cloudy over

time.

The compound is aggregating

or precipitating.

Prepare fresh solutions before

each experiment. If using a

buffer, ensure its components

are compatible with the

compound. Consider adding a

low concentration of a non-

ionic detergent like Tween-20

(e.g., 0.01%) to prevent

aggregation, but first confirm

this will not interfere with your

assay.[18][19][20][21][22]

Inconsistent results between

experiments.

Degradation of the compound

in solution.

Prepare fresh solutions for

each experiment. Avoid

repeated freeze-thaw cycles of

stock solutions.

Experimental Issues
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Problem Possible Cause Troubleshooting Steps

No or low activity in a

functional assay (e.g., ethidium

bromide uptake).

Incorrect assay conditions.

Ensure the ATP concentration

is sufficient to activate the

P2X7 receptor. The cell line

used must express a functional

P2X7 receptor.

Degradation of the compound.
Use a freshly prepared

solution of GW791343.

Species-specific effects.

Confirm that you are using a

cell line of the appropriate

species for the expected effect

(inhibition for human,

potentiation for rat).

High background signal in a

fluorescence-based assay.

Autofluorescence of the

compound.

Run a control with the

compound alone (no cells or

other assay components) to

check for autofluorescence at

the assay wavelengths.
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Caption: P2X7 receptor signaling pathway and the inhibitory role of GW791343.
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Caption: Workflow for the quality control of GW791343 trihydrochloride.
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Caption: Decision tree for troubleshooting solubility problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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